Cas no 1691963-56-0 (5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methylbutyl)-6-oxo-, methyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methylbutyl)-6-oxo-, methyl ester
• CAS No: 1691963-56-0
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5275899
• Update Time: 2025-06-08

5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methylbutyl)-6-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methylbutyl)-6-oxo-, methyl ester

• Inchi： 1S/C11H16N2O3/c1-7(2)4-5-9-12-6-8(10(14)13-9)11(15)16-3/h6-7H,4-5H2,1-3H3,(H,12,13,14)
• InChI Key： BFQSSEGGLPJQEY-UHFFFAOYSA-N
• SMILES： C1(CCC(C)C)NC(=O)C(C(OC)=O)=CN=1

Additional information on 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methylbutyl)-6-oxo-, methyl ester

Introduction to 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methylbutyl)-6-oxo-, methyl ester (CAS No. 1691963-56-0)

5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methylbutyl)-6-oxo-, methyl ester, identified by its CAS number 1691963-56-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine family, which is well-documented for its diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a carboxylic acid ester group and a bulky 3-methylbutyl substituent, contribute to its unique chemical properties and make it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methylbutyl)-6-oxo-, methyl ester encompasses a pyrimidine core with modifications that enhance its pharmacological relevance. The 1,6-dihydro portion of the name indicates the presence of a hydronated ring system, while the 6-oxo group suggests an oxygen-containing functional moiety that can participate in various biochemical interactions. The methyl ester at the carboxylic acid position not only influences the solubility and stability of the compound but also provides a site for potential bioconjugation reactions.

In recent years, there has been growing interest in pyrimidine derivatives due to their role as key scaffolds in the design of novel therapeutic agents. Pyrimidines are fundamental components of nucleic acids and have been extensively studied for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The specific modification of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methylbutyl)-6-oxo-, methyl ester with a 3-methylbutyl group introduces steric hindrance that can affect binding affinity to biological targets. This feature is particularly important in rational drug design, where optimizing interactions with enzymes or receptors is crucial for achieving desired pharmacological effects.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The pyrimidine core can be readily functionalized to create derivatives with enhanced selectivity and potency. For instance, studies have shown that pyrimidine-based molecules can interact with specific enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes. The bulky substituent in 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methylbutyl)-6-oxo-, methyl ester may help in achieving better binding to these targets by improving geometric complementarity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to construct the complex pyrimidine framework. The presence of the methyl ester group necessitates considerations in terms of stability under various reaction conditions, as esters can be susceptible to hydrolysis or transesterification.

Evaluation of the pharmacological properties of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methylbutyl)-6-oxo-, methyl ester has been conducted through both in vitro and in vivo studies. In vitro assays have focused on assessing its interaction with enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and inflammatory diseases. Preliminary results suggest that this compound exhibits promising activity against certain enzyme families, making it a potential lead for further medicinal chemistry optimization.

The impact of the 3-methylbutyl substituent on the biological activity of this molecule cannot be overstated. Bulky aliphatic groups are often introduced into drug candidates to improve pharmacokinetic profiles by enhancing lipophilicity or reducing metabolic clearance. However, it is essential to balance steric hindrance with binding affinity to avoid off-target effects. Computational modeling and molecular dynamics simulations have been instrumental in predicting how this substituent influences the conformational flexibility and binding interactions of the compound.

In conclusion, 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methylbutul)-6-oxo-, methyl ester (CAS No. 1691963-56-0) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its synthesis presents challenges that require innovative synthetic strategies but offers opportunities for developing novel treatments against various diseases. As research continues to uncover new biological functions associated with pyrimidine derivatives, compounds like this one will play an increasingly important role in addressing unmet medical needs.